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Compound of Interest

Compound Name: Boc-GIn-Arg-Arg-AMC Acetate
Cat. No.: B15552982
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Boc-GIn-Arg-Arg-AMC Acetate is a highly sensitive fluorogenic substrate designed for the
measurement of protease activity. Its utility is particularly noted in the study of serine proteases,
such as hepsin. This peptide derivative is a valuable tool in diverse research areas including
enzymology, cancer research, and the development of novel therapeutics. The fundamental
principle of its use lies in the enzymatic cleavage of the amide bond between the arginine
residue and the 7-amino-4-methylcoumarin (AMC) group. This cleavage event liberates the
AMC fluorophore, resulting in a quantifiable increase in fluorescence, which is directly
proportional to the protease activity.

Physicochemical Properties

The key quantitative data for Boc-GIn-Arg-Arg-AMC Acetate are summarized in the table
below for easy reference and comparison.
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Property Value

Molecular Formula C32H49N1108-C2H402
Molecular Weight 775.86 g/mol

Appearance White to off-white solid powder
Excitation Wavelength (AMC) 341-380 nm[1][2]

Emission Wavelength (AMC) 440-460 nm[1][2][3]

Mechanism of Action

The utility of Boc-GIn-Arg-Arg-AMC Acetate as a protease substrate is based on the principle
of fluorescence resonance energy transfer (FRET). In its intact state, the proximity of the
peptide to the AMC group results in quenching of the AMC fluorescence. Upon proteolytic
cleavage at the C-terminal side of the arginine residue, the AMC fluorophore is released. The
free AMC exhibits a significant increase in fluorescence upon excitation, which can be
monitored in real-time to determine the rate of the enzymatic reaction.

Experimental Protocols
General Protease Activity Assay

This protocol provides a general methodology for the use of Boc-GIn-Arg-Arg-AMC Acetate in
a 96-well plate format. It is recommended to optimize the conditions for each specific enzyme
and experimental setup.

Materials:

Boc-GIn-Arg-Arg-AMC Acetate

Purified protease of interest

Assay Buffer (e.g., 50 mM Tris, pH 8.0, 100 mM NaCl, 0.01% Tween-20)

DMSO

96-well black microplate
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e Fluorescence plate reader
Procedure:

o Substrate Preparation: Prepare a stock solution of Boc-GIn-Arg-Arg-AMC Acetate in
DMSO. A typical stock concentration is 10 mM.

o Working Solution Preparation: Dilute the substrate stock solution in the assay buffer to the
desired final concentration. The final concentration of the substrate typically ranges from 50-
200 pM.

o Enzyme Preparation: Prepare a dilution series of the purified protease in the assay buffer.
o Assay Reaction:

o Add 50 pL of the enzyme dilution to each well of the 96-well plate.

o To initiate the reaction, add 50 pL of the substrate working solution to each well.

o Include control wells containing the substrate and assay buffer without the enzyme to
measure background fluorescence.

o Fluorescence Measurement: Immediately place the plate in a fluorescence plate reader pre-
set to the appropriate temperature. Monitor the increase in fluorescence intensity over time.

o Excitation Wavelength: 360-380 nm
o Emission Wavelength: 460 nm[4]

o Data Analysis: Determine the initial reaction velocity (Vo) from the linear portion of the
fluorescence versus time plot. The enzyme activity can be calculated from a standard curve
of free AMC.

Application in Signaling Pathway Analysis: The Role
of Hepsin in Cancer Biology
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Boc-GIn-Arg-Arg-AMC Acetate is a key reagent in elucidating the role of the serine protease
hepsin in pathological signaling pathways, particularly in cancer. Overexpression of hepsin has
been implicated in promoting tumorigenesis by augmenting the Hepatocyte Growth Factor
(HGF)/MET signaling pathway and disrupting epithelial cell cohesion.

Hepsin-Mediated HGF/MET Signaling Pathway

The following diagram illustrates the signaling cascade initiated by hepsin activity. In this
pathway, hepsin-mediated proteolytic activation of pro-HGF leads to the activation of the MET
receptor tyrosine kinase, which in turn triggers downstream signaling events that promote cell
proliferation, motility, and invasion.
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Hepsin-mediated activation of the HGF/MET signaling pathway.

Experimental Workflow for Investigating Hepsin Activity

The following diagram outlines a typical experimental workflow for investigating the role of
hepsin in a biological sample using Boc-GIn-Arg-Arg-AMC Acetate.
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Experimental workflow for the determination of hepsin activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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